Diisopropyldithiocarbamate

• CAS No.: 25022-55-3
• Molecular Formula: C7H15NS2
• Molecular Weight: 177.3 g/mol
• IUPAC Name: di(propan-2-yl)carbamodithioic acid
• InChI: InChI=1S/C7H15NS2/c1-5(2)8(6(3)4)7(9)10/h5-6H,1-4H3,(H,9,10)
• InChI Key: GWXMDJKGVWQLBZ-UHFFFAOYSA-N
• SMILES: CC(C)N(C(C)C)C(=S)S
• Related CAS: 4092-82-4 (hydrochloride salt)
• Synonyms: diisopropyldithiocarbamate; diisopropyldithiocarbamate, sodium salt; DIPDTC

Description

Diisopropyldithiocarbamate, also known as this compound, is a useful research compound. Its molecular formula is C7H15NS2 and its molecular weight is 177.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5′-(Diisopropyldithiocarbamyl)-2,5-dimercapto-1,3,4-thiadiazole (i.e., formula (I) where X is hydrogen and R1 and R2 are isopropyl radicals) was prepared in the following manner. In 100 grams of isopropyl alcohol 20.5 grams of diisopropylamine was combined with 16 grams of carbon disulfide (CS2) and held at a temperature of about 27° C. for about 1 hour to yield a diisopropyl dithiocarbamic acid intermediate. Subsequently, 30 g of a 2,5-dimercapto-1,3,4-thiadiazole was added to the mixture along of 20 g of 35 wt. % hydrogen peroxide. The mixture was reacted for about 1 hour at a temperature of about 28° C. to yield the solid end product 5′-(diisopropyldithiocarbamyl)-2,5-dimercapto-1,3,4-thiadiazole. The isopropyl alcohol was filtered off and saved for recovery.